Cas no 194351-54-7 (N-Me-Val-Leu-anilide)

N-Me-Val-Leu-anilide structure
N-Me-Val-Leu-anilide structure
Product Name:N-Me-Val-Leu-anilide
CAS No:194351-54-7
MF:C18H29N3O2
MW:319.441764593124
MDL:MFCD00238323
CID:1387092
PubChem ID:7020229
Update Time:2025-04-20

N-Me-Val-Leu-anilide Chemical and Physical Properties

Names and Identifiers

    • L-Leucinamide, N-methyl-L-valyl-N-phenyl-
    • (2S)-4-methyl-2-[[(2S)-3-methyl-2-(methylamino)butanoyl]amino]-N-phenylpentanamide
    • N-Me-Val-Leu-anilide
    • {N-Me-Val}-Leu-anilide
    • DA-66150
    • HY-P4789
    • CS-0656383
    • 194351-54-7
    • SCHEMBL3292696
    • MFCD00238323
    • (S)-4-Methyl-2-((S)-3-methyl-2-(methylamino)butanamido)-N-phenylpentanamide
    • DTXSID80427231
    • MDL: MFCD00238323
    • Inchi: 1S/C18H29N3O2/c1-12(2)11-15(21-18(23)16(19-5)13(3)4)17(22)20-14-9-7-6-8-10-14/h6-10,12-13,15-16,19H,11H2,1-5H3,(H,20,22)(H,21,23)/t15-,16-/m0/s1
    • InChI Key: JEHIFQTZKVQDNQ-HOTGVXAUSA-N
    • SMILES: O=C([C@H](C(C)C)NC)N[C@H](C(NC1C=CC=CC=1)=O)CC(C)C

Computed Properties

  • Exact Mass: 319.22617
  • Monoisotopic Mass: 319.22597718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 10
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • Density: 1.051±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.32 g/l) (25 º C),
  • PSA: 70.23

N-Me-Val-Leu-anilide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB476875-50 mg
N-Me-Val-Leu-anilide; .
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50mg
€635.00 2023-06-15
TRC
N245145-10mg
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10mg
$ 560.00 2022-06-03
TRC
N245145-25mg
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25mg
$ 1155.00 2022-06-03
TRC
N245145-50mg
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50mg
$ 1845.00 2022-06-03
abcr
AB476875-50mg
N-Me-Val-Leu-anilide; .
194351-54-7
50mg
€635.00 2024-08-03
Ambeed
A105437-1g
(S)-4-Methyl-2-((S)-3-methyl-2-(methylamino)butanamido)-N-phenylpentanamide
194351-54-7 97%
1g
$1990.0 2024-04-22
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